Cas no 210100-63-3 (a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-)

• Product Name: a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• CAS No: 210100-63-3
• Molecular Formula: C₁₆H₂₂O₆
• Molecular Weight: 310.34228
• CID: 254095
• PubChem ID: 11088188

a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)- Properties

Names and Identifiers

• a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• SCHEMBL1097721
• 3-O-Benzyl-1,2-O-isopropylidene-alpha-D-glucofuranose
• 210100-63-3
• 3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose
• (1R)-1-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• CIFFIYJOTIJKSX-UXXRCYHCSA-N
• 22529-61-9
• 1,2-O-(1-Methylethylidene)-3-O-(phenylmethyl)-?-D-glucofuranose; 3-O-Benzyl-1,2-O-isopropylidene-?-D-glucofuranose;

• InChIKey： CIFFIYJOTIJKSX-ARQSVGKCSA-N
• Inchi： InChI=1S/C16H22O6/c1-16(2)21-14-13(19-9-10-6-4-3-5-7-10)12(11(18)8-17)20-15(14)22-16/h3-7,11-15,17-18H,8-9H2,1-2H3/t11?,12-,13+,14-,15-/m1/s1
• SMILES： OCC([C@H]1O[C@@H]2OC(O[C@@H]2[C@H]1OCC1C=CC=CC=1)(C)C)O

Computed Properties

• Exact Mass: 310.14163842g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 310.14163842g/mol
• Heavy Atom Count: 22
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers